Cas no 52-90-4 (L-Cysteine)

• Product Name: L-Cysteine
• CAS No: 52-90-4
• MF: C₃H₈NO₂S
• MW: 122.1661195755
• MDL: MFCD00004881
• CID: 33559
• PubChem ID: 87565632
• Update Time: 2025-07-11

L-Cysteine Chemical and Physical Properties

Names and Identifiers

• L-Cysteine
• (+)-2-Amino-3-mercaptopropionic acid
• 2-Amino-3-mercaptopropanoic acid
• Cys
• CySH
• Cysteine
• L-CYSTEINE FREE BASE CRYSTALLINE
• (S)-(-)-Cysteine
• CYSTEINE, L-(P)
• CYSTEINE, L-(RG)
• H-Cys-OH
• 2R)-2-amino-3-[(4-methylphenyl)methylsulfanyl]propanoicacid
• (R)-2-Amino-3-mercaptopropionic acid
• Cystein
• E 920
• FEMA 3263
• L-2-AMino-3-Mercaptopropanoic acid
• L-Cys
• L-Cysteine Base
• L-α-AMino-β-thiopropionic acid
• Thioserine
• L-beta-Mercaptoalanine
• Half-cystine
• (R)-Cysteine
• (R)-2-Amino-3-mercaptopropanoic acid
• L-(+)-Cysteine
• L-Cystein
• (2R)-2-amino-3-sulfanylpropanoic acid
• beta-Mercaptoalanine
• Half cystine
• FREE CYSTEINE
• Cysteine, L-
• L-Alanine, 3-mercapto-
• L-2-Amino-3-mercaptopropionic acid
• L-Zystein
• Cisteinum [Latin]
• Cisteina [Spanish]
• cisteina
• Polycysteine
• Cysteinum
• Cisteinum
• L Cysteine
• alpha-Amino-beta-thiolpropionic acid
• L-2-Amino-3-mercapt
• Acetylcysteine Imp. B
• propanoic acid, 2-amino-3-mercapto-
• 345909-32-2 (.xH2O)
• AKOS015854128
• L-Cysteine, BioUltra, >=98.5% (RT)
• L-Cysteine, produced by Wacker Chemie AG, Burghausen, Germany, >=98.0%
• Zystein
• AI3-26559
• (2R)-2-amino-3-sulfanylpropanoate
• CS-W009027
• .alpha.-Amino-.beta.-thiolpropionic acid
• M03086
• (2R)-2-amino-3-mercaptopropanoic acid
• CYSTEINE [MI]
• alpha-Amino-beta-mercaptopropanoic acid, L-
• l-cycteine
• L-Cysteine, from non-animal source, BioReagent, suitable for cell culture, >=98%
• BRD-K00795468-001-02-1
• beta-Mercaptoalanine, L-
• 2-Amino-3-mercaptopropionic acid
• ACETYLCYSTEINE IMPURITY B (EP IMPURITY)
• 2-amino-3-mercaptopropanoate
• 1xt8
• alpha-Amino-beta-thiolpropionic acid, L-
• D00026
• s5635
• BDBM50109609
• CYSTEINE [II]
• Cysteine [INN]
• racemic cysteine
• Propanoic acid, 2-amino-3-mercapto-, (R)-
• E-920
• bmse000034
• L-Cysteine from non-animal source
• C-9615
• FEMA No. 3263
• bmse000975
• (R)-2-amino-3-mercapto-Propanoate
• EC 200-158-2
• L-CYSTEINE [VANDF]
• Cisteina (INN-Spanish)
• Q-201286
• L-Cysteine, >=97%, FG
• Z760035162
• (R)-2-Amino-3-mercaptopropanoate
• CYSTEINE (MART.)
• DB-297705
• 1ssq
• (2R)-2-amino-3-mercaptopropanoate
• UNII-K848JZ4886
• (R)-2-Amino-3-mercaptopropanoicacid
• NCGC00248803-01
• F0001-2369
• EINECS 200-158-2
• E920
• (2R)-2-amino-3-sulfanyl-propanoic acid
• Propanoic acid, 2-amino-3-mercapto-, (R)-
• Q27115093
• inverted exclamation markY98%,from non-animal source,for cell culture
• 2-Amino-3-mercaptopropionate
• alpha-Amino-beta-mercaptopropionic acid, L-
• BBAE7AE6-FC21-4D37-808D-C7F7A2BA637F
• DTXCID302876
• CHEMBL863
• STR02584
• CYSTEINE [HSDB]
• DTXSID8022876
• 52-90-4
• H-Cys-OH HCl H
• DB00151
• NSC-8746
• Cisteinum (Latin)
• CHEBI:17561
• CCG-266077
• (R)-(+)-Cysteine
• L-Cysteine, Vetec(TM) reagent grade, 97%
• b-Mercaptoalanine
• 4371-52-2
• .beta.-Mercaptoalanine
• Ecolan (TN)
• CYSTEINE (II)
• Ecolan
• 2-amino-3-mercapto-, (R)-
• EN300-52823
• L-Cysteine, certified reference material, TraceCERT(R)
• AIDS002953
• HY-Y0337
• Epitope ID:140791
• (R)-2-amino-3-mercapto-Propanoic acid
• CCRIS 912
• NS00008697
• F8880-8973
• CYSTEINE [VANDF]
• Flavor and Extract Manufacturers' Association No. 3263
• Q-201328
• L-Cysteine (JP18)
• 3-mercapto-L-Alanine
• CYSTEINUM [HPUS]
• L-Cysteine; Acetylcysteine Imp. B (EP); Acetylcysteine Impurity B
• Cysteinum [INN-Latin]
• Cisteina [INN-Spanish]
• GTPL4782
• HSDB 2109
• (2R)-2-amino-3-sulfanylpropanoic acid hydrochloride
• CYSTEINE [MART.]
• L-Cysteine, 97%
• 2-Amino-3-mercaptopropanoic acid, (R)-
• L-Cysteine, SAJ special grade, >=98.5%
• Q186474
• Cysteinum (INN-Latin)
• MFCD00064306
• L-2-Amino-3-mercaptopropanoate
• ACETYLCYSTEINE IMPURITY B [EP IMPURITY]
• L-Cysteine, Cell Culture Reagent (H-L-Cys-OH)
• L-CYSTEINE [JAN]
• Hcys
• L-CYSTEINE [FHFI]
• CYSTEINE [WHO-DD]
• C00097
• R-2-AMINO-3-MERCAPTOPROPIONIC ACID
• K848JZ4886

• MDL： MFCD00004881
• Inchi： 1S/C3H7NO2S/c4-2(1-7)3(5)6/h2,7H,1,4H2,(H,5,6)/p+1/t2-/m0/s1
• InChI Key： XUJNEKJLAYXESH-REOHCLBHSA-O
• SMILES： SC[C@@H](C(=O)O)[NH3+]
• BRN： 1721408

Computed Properties

• Exact Mass: 121.02000
• Monoisotopic Mass: 121.01974964 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.5
• Topological Polar Surface Area: 64.3
• Molecular Weight: 121.16

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.334 g/cm3
• Melting Point: 220?°C (dec.)(lit.)
• Boiling Point: 293.9°C at 760 mmHg
• Flash Point: 131.5°C
• Refractive Index: 8.8 ° (C=8, 1mol/L HCl)
• PH: 4.5-5.5 (100g/l, H2O, 20℃)
• Solubility: H2O: 25 mg/mL
• Water Partition Coefficient: 280 g/L (25 oC)
• Stability/Shelf Life: Stability Stable, but may be air sensitive. Incompatible with oxidizing agents, bases.
• PSA: 102.12000
• LogP: 0.02840
• Merck: 14,2781
• Fluka: 10-23
• Sensitiveness: Air Sensitive
• FEMA: 3263 | L-CYSTEINE
• pka: 1.92(at 25℃)
• Specific Rotation: 8.75 º (c=12, 2N HCl)
• Optical Activity: [α]/D 8 to 9.5°
• Solubility: Soluble in water, alcohol, ammonia and acetic acid, insoluble in ether, benzene, acetone, ethyl acetate, carbon disulfide and carbon tetrachloride.
• Vapor Pressure: 6.73X10-7 mm Hg at 25 °C (est)

L-Cysteine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： S36-S37/39-S26
• FLUKA BRAND F CODES：10-23
• RTECS：HA1600000
• Hazardous Material Identification：
• Storage Condition：StoreatRT.
• TSCA：Yes
• Risk Phrases：R22; R36/37/38
• Safety Term：S36-S37/39-S26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cysteine and derivatives
• Natural Products and Extracts Plant Extracts Plant based Ripariosida hermaphrodita
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